Cas no 339008-94-5 (N,N-dimethyl-4-phenylpiperazine-1-sulfonamide)

• Product Name: N,N-dimethyl-4-phenylpiperazine-1-sulfonamide
• CAS No: 339008-94-5
• MF: C₁₂H₁₉N₃O₂S
• MW: 269.363161325455
• MDL: MFCD00140048
• CID: 3073616
• PubChem ID: 669784
• Update Time: 2025-06-14

N,N-dimethyl-4-phenylpiperazine-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• N,N-dimethyl-4-phenylpiperazine-1-sulfonamide
• Oprea1_353189
• Oprea1_287057
• SCHEMBL18164586
• TimTec1_003447
• CS-0323467
• HMS2493B06
• HMS1543M15
• CHEMBL2137572
• dimethyl[(4-phenylpiperazinyl)sulfonyl]amine
• MLS000123874
• SMR000124356
• N,N-dimethyl-4-phenyltetrahydro-1(2H)-pyrazinesulfonamide
• AKOS000644391
• 4-Phenyl-piperazine-1-sulfonic acid dimethylamide
• 7E-377S
• MFCD00140048
• 339008-94-5
• BRD-K67986505-001-01-3
• STK078231

• MDL： MFCD00140048
• Inchi： 1S/C12H19N3O2S/c1-13(2)18(16,17)15-10-8-14(9-11-15)12-6-4-3-5-7-12/h3-7H,8-11H2,1-2H3
• InChI Key： GTIBDSXCKGYQME-UHFFFAOYSA-N
• SMILES： S(N(C)C)(N1CCN(C2C=CC=CC=2)CC1)(=O)=O

Computed Properties

• Exact Mass: 269.11979803Da
• Monoisotopic Mass: 269.11979803Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 350
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 52.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Phenylpiperazines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines Phenylpiperazines

Additional information on N,N-dimethyl-4-phenylpiperazine-1-sulfonamide

Comprehensive Overview of N,N-dimethyl-4-phenylpiperazine-1-sulfonamide (CAS No. 339008-94-5): Properties, Applications, and Research Insights

N,N-dimethyl-4-phenylpiperazine-1-sulfonamide (CAS No. 339008-94-5) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural features and potential applications. This sulfonamide derivative, characterized by a piperazine core substituted with a phenyl group and dimethyl sulfonamide moiety, exhibits intriguing physicochemical properties. Researchers are particularly interested in its molecular interactions, which may contribute to its utility in drug discovery and material science. The compound's sulfonamide functional group is known to enhance bioavailability, making it a valuable scaffold for designing bioactive molecules.

In recent years, the scientific community has explored the role of N,N-dimethyl-4-phenylpiperazine-1-sulfonamide in modulating biological targets, particularly in the context of central nervous system (CNS) research. Its structural similarity to other piperazine-based compounds has led to investigations into potential applications for neurological conditions. However, it is crucial to emphasize that current studies remain in preclinical stages, and further validation is required. The compound's lipophilicity and hydrogen-bonding capacity, attributed to its sulfonamide group, make it a subject of interest for optimizing blood-brain barrier penetration—a key consideration in modern neuropharmacology.

From a synthetic chemistry perspective, CAS 339008-94-5 serves as an intermediate for constructing more complex architectures. Its phenylpiperazine skeleton is frequently employed in medicinal chemistry to develop compounds with improved selectivity and potency. Recent publications highlight innovative synthetic routes to access this scaffold, including microwave-assisted synthesis and flow chemistry techniques, which align with the pharmaceutical industry's push toward greener methodologies. These advancements address growing concerns about sustainable chemistry and reduced environmental impact—topics frequently searched by professionals in the field.

The analytical characterization of N,N-dimethyl-4-phenylpiperazine-1-sulfonamide typically involves advanced techniques such as high-performance liquid chromatography (HPLC), nuclear magnetic resonance (NMR) spectroscopy, and mass spectrometry (MS). These methods confirm the compound's purity and structural integrity, which are critical for research reproducibility—a hot topic in scientific communities addressing the replication crisis. Furthermore, computational studies utilizing molecular docking and quantitative structure-activity relationship (QSAR) models have provided insights into its potential binding modes, catering to the increasing demand for in silico drug design approaches.

Beyond pharmaceutical applications, CAS 339008-94-5 has found niche uses in material science, particularly in the development of functionalized polymers and coordination complexes. The electron-rich piperazine ring and sulfonamide group enable interactions with metal ions, making it a candidate for creating novel catalysts or sensors. This versatility resonates with current trends in multidisciplinary research, where compounds bridging organic and inorganic chemistry are highly sought after.

Quality control and regulatory compliance are paramount when working with N,N-dimethyl-4-phenylpiperazine-1-sulfonamide. Reputable suppliers provide certificates of analysis (CoA) detailing parameters like assay purity, residual solvents, and heavy metal content—addressing the growing emphasis on supply chain transparency in chemical procurement. Researchers frequently search for guidelines on compound storage and handling best practices, as proper maintenance under controlled humidity and temperature ensures stability for long-term studies.

Emerging discussions about structure-activity relationships (SAR) of piperazine sulfonamides often reference this compound as a case study. Its balanced hydrophilic-lipophilic character serves as a teaching example for students learning about molecular property optimization—a subject gaining traction in online chemistry education platforms. Additionally, the compound's appearance in patent literature demonstrates its relevance to intellectual property strategies in drug development, another area of frequent professional inquiry.

Future research directions for 339008-94-5 may explore its potential in targeted drug delivery systems or as a building block for proteolysis-targeting chimeras (PROTACs)—an innovative therapeutic modality currently dominating pharmaceutical research discussions. The compound's modular structure allows for systematic modifications, aligning with the industry's focus on structure diversification to overcome challenges like drug resistance. Such applications frequently appear in searches related to next-generation therapeutics and precision medicine.